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Compound of Interest

Compound Name: alpha-Lapachone

Cat. No.: B050631

Technical Support Center: a-Lapachone

This technical support center provides guidance on the preparation of stable a-lapachone stock
solutions for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a-lapachone stock solutions?

Al: Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing
high-concentration stock solutions of a-lapachone. It has a high solubility for this compound,
allowing for the preparation of concentrated stocks that can be easily diluted to working
concentrations in aqueous media.[1][2][3]

Q2: What is the maximum concentration of a-lapachone that can be dissolved in DMSO?

A2: a-Lapachone is soluble in DMSO at concentrations up to 100 mg/mL (412.76 mM).[1][3]
For most applications, preparing a stock solution in the range of 5 mM to 20 mM is common
practice.[1]

Q3: How should a-lapachone powder be stored?

A3: a-Lapachone powder is stable for extended periods when stored under the correct
conditions. It is recommended to store the powder at -20°C for up to 3 years or at 4°C for up to
2 years.[1] It is also crucial to protect the compound from light.[1][3]
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Q4: How should I store the a-lapachone stock solution?

A4: Once prepared, the stock solution should be aliquoted into smaller, single-use volumes to
avoid repeated freeze-thaw cycles.[1][3] Store these aliquots at -80°C for up to 6 months or at
-20°C for up to 1 month.[1][3] Always protect the solution from light.[1][3]

Q5: Is a-lapachone sensitive to light?

A5: Yes, a-lapachone requires protection from light during both transportation and storage to
prevent degradation.[1] Studies on the related compound, B-lapachone, have shown significant
degradation upon exposure to light.[4][5][6]
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Issue

Possible Cause

Solution

o-Lapachone powder does not

dissolve completely in DMSO.

The concentration is too high.

Do not exceed the maximum
solubility of 200 mg/mL.[1][3]
Try warming the solution gently
(e.g., to 60°C) and using

sonication to aid dissolution.[3]

The DMSO is not of high

quality or is "wet".

Use fresh, anhydrous, high-
purity DMSO. Hygroscopic
DMSO can significantly impact
the solubility of the product.[3]

Precipitate forms when diluting
the DMSO stock solution in

agueous media.

The final concentration in the
aqueous medium is above its

solubility limit.

Ensure the final concentration
of a-lapachone in the aqueous
buffer is low enough to remain
in solution. Perform serial
dilutions. The final DMSO
concentration in the culture
medium should also be kept
low (typically <0.5%) to avoid
solvent-induced cellular

toxicity.

Inconsistent experimental
results using the same stock

solution.

The stock solution has

degraded.

This could be due to repeated
freeze-thaw cycles, prolonged
storage at -20°C, or exposure
to light.[1][3] Prepare fresh
stock solutions and ensure
they are properly aliquoted and

stored.
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While B-lapachone can
isomerize to a-lapachone
under acidic conditions, this is
The compound has less of a concern for a-
isomerized. lapachone itself.[7][8]
However, exposure to harsh
chemical conditions should be

avoided.

Quantitative Data Summary

a-Lapachone Properties

Property Value Reference
Molecular Formula C15H1403 [1][9][10]
Molecular Weight 242.27 g/mol [1][97[10]
Light brown to brown solid
Appearance [1]
powder

Solubility Data

Solvent Solubility Reference

DMSO 100 mg/mL (412.76 mM) [1][3]

Soluble in Chloroform,
Other Organic Solvents Dichloromethane, Ethyl [2]

Acetate, Acetone

Recommended Storage Conditions
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Light

Form Temperature Duration 2 . Reference
Protection

Powder -20°C 3 years Required [1]

4°C 2 years Required [1]

In Solvent )

-80°C 6 months Required [1][3]
(DMSO)
-20°C 1 month Required [1][3]

Experimental Protocols

Protocol for Preparing a 10 mM a-Lapachone Stock
Solution in DMSO

Materials:

a-Lapachone powder (MW: 242.27 g/mol )

Anhydrous, high-purity Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes
Procedure:
e Calculate the required mass of a-lapachone:
o For 1 mL of a 10 mM stock solution, the required mass is:
» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

= Mass (mg) = 10 mmol/L x 0.001 L x 242.27 g/mol x 1000 mg/g = 2.4227 mg
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e Weigh the a-lapachone powder:

o Carefully weigh out approximately 2.42 mg of a-lapachone powder using an analytical
balance.

e Dissolve the powder in DMSO:

o Add the weighed a-lapachone to a sterile tube.

o Add 1 mL of anhydrous DMSO.

o Vortex the solution until the a-lapachone is completely dissolved. Gentle warming or
sonication can be used to assist dissolution if necessary.[3]

 Aliquot and store the stock solution:

o Dispense the stock solution into smaller, single-use aliquots (e.g., 20-50 pL) in sterile,
light-protecting microcentrifuge tubes or cryovials.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[1][3]

o Ensure all tubes are clearly labeled with the compound name, concentration, date, and

solvent.
V - I - t -
Preparation Storage
Complete
Start Weigh a-Lapachone Add Anhydrous \ortex/Sonicate IS Wile];] Aliquot into Store at -80°C or -20°C
Powder DMSO to Dissolve Single-Use Tubes (Protect from Light)
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Caption: Workflow for Preparing a-Lapachone Stock Solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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